Cas no 1261591-69-8 (2-Bromo-3-(chloromethyl)naphthalene)
2-Bromo-3-(chloromethyl)naphthalene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(chloromethyl)naphthalene
- J3.635.324D
-
- Inchi: 1S/C11H8BrCl/c12-11-6-9-4-2-1-3-8(9)5-10(11)7-13/h1-6H,7H2
- InChI Key: IRJATSJCLMGFNT-UHFFFAOYSA-N
- SMILES: BrC1=CC2C=CC=CC=2C=C1CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 4.3
- Topological Polar Surface Area: 0
2-Bromo-3-(chloromethyl)naphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219003679-500mg |
2-Bromo-3-(chloromethyl)naphthalene |
1261591-69-8 | 98% | 500mg |
$1038.80 | 2023-09-03 | |
| Alichem | A219003679-1g |
2-Bromo-3-(chloromethyl)naphthalene |
1261591-69-8 | 98% | 1g |
$1668.15 | 2023-09-03 |
2-Bromo-3-(chloromethyl)naphthalene Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-Bromo-3-(chloromethyl)naphthalene
Recent Advances in the Application of 2-Bromo-3-(chloromethyl)naphthalene (CAS: 1261591-69-8) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-3-(chloromethyl)naphthalene (CAS: 1261591-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to summarize the latest findings and advancements related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in medicinal chemistry.
Recent studies have demonstrated that 2-Bromo-3-(chloromethyl)naphthalene serves as a valuable building block in the synthesis of complex organic molecules, particularly in the construction of naphthalene-based scaffolds. Its unique combination of bromine and chloromethyl functional groups allows for diverse chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and cyclization processes. These properties make it an attractive intermediate for the development of novel therapeutic agents targeting various diseases.
In the context of medicinal chemistry, researchers have explored the potential of 2-Bromo-3-(chloromethyl)naphthalene derivatives as inhibitors of key biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of naphthalene-based compounds derived from this intermediate, showing promising activity against cancer-related kinases. The structural modifications enabled by the reactive sites of the parent compound allowed for fine-tuning of pharmacological properties, leading to improved potency and selectivity.
Another significant application of 2-Bromo-3-(chloromethyl)naphthalene has been in the development of fluorescent probes for biological imaging. The naphthalene core provides an excellent fluorophore, while the reactive functional groups enable conjugation with various biomolecules. Recent work in Chemical Communications (2024) demonstrated the use of derivatives of this compound in super-resolution microscopy, enabling the visualization of subcellular structures with unprecedented clarity.
The compound's safety profile and handling considerations have also been subjects of recent investigations. While 2-Bromo-3-(chloromethyl)naphthalene offers valuable synthetic opportunities, researchers have emphasized the importance of proper safety protocols due to its potential reactivity and toxicity. Current best practices recommend handling this material in well-ventilated fume hoods with appropriate personal protective equipment.
Looking forward, the unique properties of 2-Bromo-3-(chloromethyl)naphthalene (CAS: 1261591-69-8) position it as a key player in several emerging areas of pharmaceutical research. Ongoing studies are exploring its use in PROTAC (proteolysis targeting chimera) technology, where its dual functionality may facilitate the development of novel protein degraders. Additionally, its potential in covalent drug discovery continues to attract interest from both academic and industrial research groups.
In conclusion, 2-Bromo-3-(chloromethyl)naphthalene represents a versatile and valuable chemical tool in modern drug discovery and chemical biology research. The recent advancements highlighted in this briefing underscore its growing importance in the field and suggest numerous opportunities for future applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly significant role in the development of next-generation therapeutic agents and research tools.
1261591-69-8 (2-Bromo-3-(chloromethyl)naphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)